N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C20H21N3O5S/c1-4-28-20-11-9-17(21-22-20)14-6-5-7-15(12-14)23-29(24,25)16-8-10-18(26-2)19(13-16)27-3/h5-13,23H,4H2,1-3H3
• InChI Key: PMXUBGIOPLZUBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H21N3O5S
• Molecular Weight: 415.5 g/mol

Description

N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3,4-dimethoxybenzenesulfonamide is a chemical compound that is commonly referred to as EDPB. It is a sulfonamide-based molecule that has been shown to possess a range of interesting biological properties. In

Scientific Research Applications

1. Cancer Research and Treatment

N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3,4-dimethoxybenzenesulfonamide, as part of a broader class of arylsulfonamide analogs, has been explored for its potential in cancer research and treatment. Studies have shown that certain arylsulfonamide derivatives, such as 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide, act as inhibitors of the hypoxia-inducible factor-1 (HIF-1) pathway, which is a crucial factor in tumor growth and survival. These inhibitors have demonstrated the ability to antagonize tumor growth in animal models of cancer, highlighting their potential as anti-cancer agents (Mun et al., 2012).

2. Neurological Research

In the field of neurological research, specific benzenesulfonamide derivatives have been identified as high affinity and selective antagonists of the 5-HT6 receptor, a serotonin receptor implicated in various neurological functions. These compounds, including N-(2,5-dibromo-3-fluorophenyl)-4-methoxy-3-piperazin-1-ylbenzenesulfonamide (SB-357134), have shown potential in pre-clinical evaluations for their role in cognitive enhancement, offering insights into possible treatments for cognitive deficits associated with conditions like Alzheimer's disease and schizophrenia (Bromidge et al., 2001).

3. Antiviral and Antifungal Research

The synthesis of new benzenesulfonamides has led to the development of compounds with significant anti-HIV and antifungal activities. For instance, a series of N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides demonstrated promising in vitro activities against HIV and fungal pathogens, showcasing the therapeutic potential of these compounds in combating infectious diseases (Zareef et al., 2007).

4. Antimicrobial Research

The development of novel sulfonamide derivatives has expanded the scope of antimicrobial research. Compounds such as N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides have shown promising results against Mycobacterium tuberculosis, suggesting their potential use as antituberculosis drugs. The structural-activity relationship (SAR) analysis of these compounds provides valuable insights into the development of effective antimicrobial agents (Ghorab et al., 2017).